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Compound of Interest

Compound Name:
Amyloid b-Protein (1-14)

Trifluoroacetate

CAS No.: 186319-74-4

Cat. No.: B1496796

Get Quote

(1-14) Audience: Researchers, Drug Discovery Scientists, and Analytical Chemists

Executive Summary
The Amyloid

-Protein fragment 1-14 (A

(1-14)) represents the hydrophilic N-terminal domain of the full-length Alzheimer's related
peptide. Unlike the aggregation-prone A

(1-42), the 1-14 fragment is soluble and contains the critical histidine residues (His6, His13,
His14) responsible for coordinating transition metals like Copper (Cu) and Zinc (Zn).

This guide provides a dual-stream protocol:

Denaturing LC-MS/MS: For sequence verification and purity analysis.

Native ESI-MS: For investigating non-covalent metal-peptide complexes.
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Scientific Rationale & Mechanism
Why A (1-14)?
While A

(1-42) is the primary pathological species, its rapid aggregation makes mechanistic studies of
metal binding difficult. A

(1-14) serves as a stable model system because:

Metal Coordination: It retains the complete high-affinity metal-binding site (N-terminus Asp1,

His6, His13, His14).

Solubility: It lacks the hydrophobic C-terminal transmembrane domain, preventing rapid

fibrillation and allowing for clean solution-phase MS analysis.

The Analytical Challenge
Isobaric Interferences: Metal adducts (e.g., Na+, K+) can mimic biological metals if resolution

is insufficient.

pH Sensitivity: The Histidine-Metal complex is strictly pH-dependent. Acidic LC-MS

conditions (0.1% Formic Acid) will protonate Histidines and dissociate metals, necessitating

a Native MS approach for binding studies.

Experimental Protocols
Phase 1: Sample Preparation (The "Clean Slate"
Protocol)
Objective: Remove pre-existing aggregates and adventitious metals to ensure a known starting

state.

Reagents:

Peptide: Human Angcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline

ng-star-inserted">
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(1-14) (Sequence: DAEFRHDSGYEVHH)

Solvents: 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP), Ammonium Hydroxide (NH

OH), LC-MS grade Water.

Step-by-Step:

Monomerization: Dissolve lyophilized A

(1-14) in 100% HFIP to a concentration of 1 mM. Incubate at room temperature for 1 hour.
This disrupts any pre-formed

-sheets.

Aliquot & Dry: Aliquot into microcentrifuge tubes and evaporate HFIP using a SpeedVac. A

clear film will form.

Storage: Store films at -80°C.

Reconstitution (Day of Experiment):

For Sequencing: Dissolve in 0.1% Formic Acid / 5% Acetonitrile.

For Metal Binding: Dissolve in 20 mM Ammonium Acetate (pH 7.2). Avoid phosphate

buffers (non-volatile, suppresses ionization).

Phase 2: Denaturing LC-MS/MS (Sequence Verification)
Objective: Confirm peptide identity and purity using harsh ionization conditions.

Instrument Setup:

System: UHPLC coupled to Q-TOF or Orbitrap.

Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
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Gradient:

Time (min) % B Flow Rate (mL/min)

0.0 5 0.3

5.0 40 0.3

6.0 95 0.3

| 8.0 | 5 | 0.3 |

MS Parameters:

Ionization: ESI Positive Mode.

Capillary Voltage: 3.5 kV.

Fragmentation: CID (Collision Induced Dissociation).[1] Normalized Collision Energy (NCE):

25-30%.

Phase 3: Native ESI-MS (Metal Binding Analysis)
Objective: Observe intact Non-Covalent Metal-Peptide complexes.

Critical Change: Do NOT use an LC column. Use Direct Infusion to prevent metal stripping by

the stationary phase or acidic mobile phases.

Protocol:

Preparation: Prepare 10 µM A

(1-14) in 10 mM Ammonium Acetate (pH 7.2).

Metal Addition: Add CuCl

or ZnCl

to achieve 1:1 or 1:2 (Peptide:Metal) stoichiometry. Incubate for 5 mins at RT.
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Infusion: Syringe pump infusion at 5-10 µL/min.

Soft Ionization Settings:

Capillary Voltage: 2.5 - 2.8 kV (Lower voltage prevents in-source decay).

Cone Voltage: 20-30 V (Keep low to preserve weak non-covalent bonds).

Source Temp: 80-100°C (Lower temp prevents thermal dissociation).

Data Analysis & Interpretation
Theoretical Mass Table (Human A 1-14)
Sequence: DAEFRHDSGYEVHH Formula: C

H

N

O

(Calculated for neutral species)

Species Formula
Monoisotopic
Mass (Da)

[M+2H]

(m/z)

[M+3H]

(m/z)

Apo-Peptide

C

H

N

O

1660.73 831.37 554.58

+ Cu(II) [M + Cu - 2H] 1722.65 862.33 575.22

+ Zn(II) [M + Zn - 2H] 1724.65 863.33 575.89

Note: In Native MS, metals often displace protons. A Cu(II) binding event typically displaces 2

protons to maintain charge neutrality, resulting in a mass shift of +61.9 Da (63.5 - 21.008).*
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Key Diagnostic Ions (MS/MS)
When fragmenting the Apo-peptide, look for these specific ions to confirm the sequence:

y-ions: y1 (H), y2 (HH), y3 (VHH). High intensity due to basic C-term Histidines.

Immonium Ions: His (m/z 110.07), Tyr (m/z 136.07).

Visual Workflows
Experimental Logic Flow
This diagram illustrates the decision matrix between Sequencing and Metal Binding workflows.
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Caption: Workflow decision tree distinguishing denaturing conditions for sequencing (Red) vs.

native conditions for metal binding (Green).

Histidine Coordination Logic
Visualizing the metal binding site within the 1-14 fragment.[2][3]
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Caption: Coordination map showing the "Histidine Brace" (His6, His13, His14) critical for high-

affinity Cu(II) binding in the A

(1-14) fragment.[3]
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Issue Probable Cause Solution

No Metal Binding Observed pH too low (< 6.0)

Adjust Ammonium Acetate to

pH 7.2. Histidines protonate

below pH 6, releasing metals.

Broad Peaks / smear Aggregation

Repeat HFIP monomerization

step. Ensure fresh peptide

solution.

Signal Suppression Non-volatile salts

Ensure NO PBS or NaCl is

used. Use only volatile buffers

(Ammonium Acetate/Formate).

In-Source Decay Cone Voltage too high

Lower Cone Voltage (20-30V)

to preserve fragile non-

covalent complexes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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